Cas no 1281910-72-2 (1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1281910-72-2
• MF: C₁₀H₁₇N₃O₄
• MW: 243.259682416916
• CID: 6175937
• PubChem ID: 62054531
• Update Time: 2025-06-30

1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• AKOS011331734
• EN300-1592824
• 1-[2-(2-hydroxyethoxy)ethyl]-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1281910-72-2

• Inchi： 1S/C10H17N3O4/c1-7(2)9-8(10(15)16)11-12-13(9)3-5-17-6-4-14/h7,14H,3-6H2,1-2H3,(H,15,16)
• InChI Key： RGKCKVVPXNRYLW-UHFFFAOYSA-N
• SMILES： O(CCO)CCN1C(=C(C(=O)O)N=N1)C(C)C

Computed Properties

• Exact Mass: 243.12190603g/mol
• Monoisotopic Mass: 243.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1281910-72-2)

1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 1281910-72-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This triazole derivative exhibits a unique structural configuration, featuring a carboxylic acid moiety linked to an ethylene oxide side chain and a propyl substituent on the triazole ring. Such structural features make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The compound belongs to the broader class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic benefits. The presence of the triazole ring in this molecule imparts specific chemical properties that can influence its interactions with biological targets, making it an intriguing subject for research in medicinal chemistry.

In recent years, there has been growing interest in triazole derivatives due to their demonstrated efficacy in various pharmacological contexts. The carboxylic acid functional group provides a site for further chemical modifications, enabling the synthesis of analogs with tailored properties. Additionally, the hydroxyethoxyethyl side chain introduces hydrophilicity, which can enhance solubility and bioavailability—critical factors in drug development.

One of the most compelling aspects of 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in designing novel compounds with improved pharmacokinetic profiles and target specificity. The propyl substituent on the triazole ring further contributes to its structural diversity, allowing for fine-tuning of electronic and steric properties to optimize biological activity.

Recent studies have highlighted the role of triazole derivatives in modulating inflammatory pathways and inhibiting enzymes associated with various diseases. The specific arrangement of atoms in 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid suggests that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, its ability to engage with enzymes or receptors might make it a viable candidate for treating conditions such as metabolic disorders or neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and transition-metal-catalyzed reactions, have been employed to construct the triazole core efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for scalable production.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the interactions between 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid and potential biological targets. These studies have revealed insights into its binding affinity and mode of action, guiding the design of more potent derivatives. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The compound’s physicochemical properties, such as solubility and stability under various conditions, are critical considerations for its practical application. Experimental data indicate that modifications to the side chains can significantly influence these properties. For example, optimizing the length or composition of the hydroxyethoxyethyl group could enhance aqueous solubility while maintaining biological activity.

In conclusion, 1-2-(2-hydroxyethoxy)ethyl-5-(propan-2-y l)-1H - 1 , 23 - triazole - 4 - carboxylic acid (CAS No . 12819 10 -72 - 2 ) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological relevance . Further investigation into its pharmacological profile , synthetic pathways , and applications will likely uncover new opportunities for therapeutic intervention . As research progresses , this compound may emerge as a valuable tool in addressing unmet medical needs .